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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the relationship between temperature and the density of

the ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI).
This document provides a comprehensive overview of the experimental data, detailed

methodologies for its measurement, and a logical workflow for the determination of this critical

physicochemical property.

Core Data Presentation
The density of PYR14-TFSI exhibits a clear inverse relationship with temperature. As the

temperature increases, the density of the ionic liquid decreases. This behavior is consistent

with the thermal expansion of the liquid. Critically evaluated data from the National Institute of

Standards and Technology (NIST) Thermophysical Properties of Fluid Systems database

provides a reliable set of density values over a range of temperatures.
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Temperature (K) Density (g/cm³)

273.15 1.428

283.15 1.419

293.15 1.410

298.15 1.405

303.15 1.401

313.15 1.392

323.15 1.383

333.15 1.374

343.15 1.365

353.15 1.356

363.15 1.347

373.15 1.338

383.15 1.329

393.15 1.320

Note: This data is based on critically evaluated information which may be derived from multiple

experimental sources and fitting equations.

At approximately room temperature, various suppliers report similar density values. For

instance, a density of 1.40 g/cm³ at 23°C (296.15 K) and 1.392 g/cm³ at 25°C (298.15 K) have

been cited.[1][2]

Experimental Protocols
The determination of ionic liquid density as a function of temperature is most commonly and

accurately performed using a vibrating tube densitometer.[3][4] The following protocol outlines

the key steps for measuring the density of PYR14-TFSI.
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Instrumentation:

Vibrating tube densitometer (e.g., Anton Paar DMA series or similar) with temperature

control.

Syringes for sample injection.

Inert gas source (e.g., nitrogen or argon).

Glove box or dry air enclosure (recommended for sample handling).

Cleaning solvents (e.g., isopropanol, acetone).

Protocol:

Instrument Calibration:

Perform a two-point calibration of the densitometer using fluids of well-known density that

bracket the expected density range of the ionic liquid.

Typically, dry air and deionized, degassed water are used as calibration standards.

Ensure the instrument is calibrated at the desired measurement temperatures.

Sample Preparation:

PYR14-TFSI is hygroscopic and can absorb atmospheric moisture, which will affect its

density. Therefore, it is crucial to handle the sample under an inert and dry atmosphere

(e.g., inside a glove box).

To minimize the presence of dissolved gases, which can form bubbles and interfere with

the measurement, it is recommended to degas the sample prior to measurement. This can

be achieved by subjecting the sample to a vacuum for a specified period.

Visually inspect the sample for any particulate matter or immiscible phases. If present, the

sample should be filtered or purified before measurement.

Measurement Procedure:
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Set the desired temperature on the densitometer and allow the instrument to stabilize.

Carefully inject the PYR14-TFSI sample into the vibrating U-tube of the densitometer

using a syringe.

Inject the sample slowly and steadily to avoid the introduction of air bubbles. Visually

inspect the U-tube to ensure it is completely filled with a homogenous, bubble-free

sample.

Allow the sample to thermally equilibrate within the measuring cell until a stable density

reading is obtained. Modern densitometers often have an automatic stability detection

function.

Record the density and the corresponding temperature.

To obtain a temperature-dependent density profile, incrementally change the temperature

setpoint and repeat the measurement after the sample has reached thermal equilibrium at

each new temperature.

Cleaning and Maintenance:

After measurement, thoroughly clean the vibrating tube to prevent cross-contamination

and sample buildup.

Flush the cell with appropriate solvents. A common sequence is to first use a solvent in

which the ionic liquid is highly soluble (e.g., isopropanol or acetone), followed by a more

volatile solvent to facilitate drying.

Finally, purge the cell with dry air or an inert gas until it is completely dry before performing

the next measurement or shutting down the instrument.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the experimental determination of

PYR14-TFSI density and the fundamental relationship between its density and temperature.
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A flowchart of the experimental workflow for density measurement.
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The inverse relationship between temperature and density of PYR14-TFSI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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